Cas no 29274-35-9 (5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one)

5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one structure
29274-35-9 structure
Product Name:5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
CAS No:29274-35-9
MF:C7H7N3O
MW:149.149980783463
MDL:MFCD09414745
CID:239372
PubChem ID:10534815
Update Time:2025-04-19

5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one
    • 5-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7(4H)-ONE
    • Pyrazolo[1,5-a]pyrimidin-7(4H)-one,5-methyl-
    • 4-Hexen-1-amine,5-methyl
    • 5-Methyl-4-hexenylamine
    • 5-Methyl-4H-pyrazolo[1,5-a]pyrimidin-7-on
    • 5-methyl-4H-pyrazolo[1,5-a]pyrimidin-7-one
    • 7-Oxo-5-methyl-4,7-dihydro-pyrazolo<1,5-a>pyrimidin
    • c1-7(2)5-3-4-6-8
    • C7H15N
    • h5H,3-4,6,8H2,1-2H3
    • OYSHHNWQHGPFJP-UHFFFAOYSA
    • 5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
    • PYRAZOLO[1,5-A]PYRIMIDIN-7-OL, 5-METHYL-
    • J-017466
    • 5-methyl-1H-pyrazolo[1, 5-a]pyrimidin-7-one
    • AB00997136-01
    • SCHEMBL7711852
    • 3,4-O-ISOPROPYLIDENE-L-THREONICACID,CALCIUMSALT
    • Z448099478
    • D74153
    • TS-01954
    • AB03426
    • 5-methyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
    • AM806390
    • CS-0080370
    • 16082-26-1
    • 5-methylpyrazolo[1,5-a]pyrimidin-7-one
    • MFCD00104730
    • EN300-44232
    • FT-0692791
    • CS-0080333
    • CHEMBL4525057
    • AKOS016011942
    • 29274-35-9
    • SCHEMBL12190827
    • 5-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-OL
    • AKOS006042774
    • Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 5-methyl-
    • G11385
    • SCHEMBL4102510
    • ALBB-034561
    • DB-064373
    • 1027219-74-4
    • MDL： MFCD09414745
    • Inchi： 1S/C7H7N3O/c1-5-4-7(11)10-6(9-5)2-3-8-10/h2-4,8H,1H3
    • InChI Key： SYPDOBOILKZQJY-UHFFFAOYSA-N
    • SMILES： O=C1C=C(C)N=C2C=CNN21

Computed Properties

  • Exact Mass: 149.05900
  • Monoisotopic Mass: 149.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • PSA: 50.16000
  • LogP: 0.33100

5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one Pricemore >>

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